2-(3-bromo-4-fluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine hydrochloride

• IUPAC Name: 2-[(3-bromo-4-fluorophenyl)methyl]-1-methyl-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine;hydrochloride
• InChI: InChI=1S/C15H20BrFN2.ClH/c1-11-15-3-2-6-18(15)7-8-19(11)10-12-4-5-14(17)13(16)9-12;/h4-5,9,11,15H,2-3,6-8,10H2,1H3;1H
• InChI Key: RGGNOKQTHBKDNG-UHFFFAOYSA-N
• Canonical SMILES: CC1C2CCCN2CCN1CC3=CC(=C(C=C3)F)Br.Cl
• Molecular Formula: C15H21BrClFN2
• Molecular Weight: 363.69 g/mol

Description

2-(3-bromo-4-fluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine hydrochloride is a chemical compound that has been widely used in scientific research. This compound is a potent inhibitor of the bromodomain and extra-terminal (BET) family of proteins, which are involved in the regulation of gene expression. BET inhibitors have been shown to have promising therapeutic potential in a variety of diseases, including cancer, inflammation, and cardiovascular disease.

Mechanism of Action

The mechanism of action of 2-(3-bromo-4-fluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine hydrochloride is related to its ability to inhibit 2-(3-bromo-4-fluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine hydrochloride proteins. 2-(3-bromo-4-fluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine hydrochloride proteins are involved in the regulation of gene expression, and 2-(3-bromo-4-fluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine hydrochloride inhibitors have been shown to disrupt the binding of 2-(3-bromo-4-fluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine hydrochloride proteins to chromatin, leading to changes in gene expression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(3-bromo-4-fluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine hydrochloride are related to its ability to inhibit 2-(3-bromo-4-fluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine hydrochloride proteins. 2-(3-bromo-4-fluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine hydrochloride inhibitors have been shown to have anti-inflammatory effects, and have been investigated as potential treatments for diseases such as rheumatoid arthritis and asthma. In addition, 2-(3-bromo-4-fluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine hydrochloride inhibitors have been shown to have anti-tumor effects, and are being investigated as potential cancer therapies.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3-bromo-4-fluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine hydrochloride in lab experiments include its potency and specificity as a 2-(3-bromo-4-fluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine hydrochloride inhibitor. However, the compound is relatively complex to synthesize, which may limit its use in certain applications.

Future Directions

There are many potential future directions for research involving 2-(3-bromo-4-fluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine hydrochloride. One potential direction is the development of more potent and selective 2-(3-bromo-4-fluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine hydrochloride inhibitors. Another potential direction is the investigation of the therapeutic potential of 2-(3-bromo-4-fluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine hydrochloride inhibitors in other diseases, such as cardiovascular disease and neurodegenerative diseases. Finally, the use of 2-(3-bromo-4-fluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine hydrochloride inhibitors in combination with other therapies, such as chemotherapy or immunotherapy, may also be an interesting area of research.

Synthesis Methods

The synthesis of 2-(3-bromo-4-fluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine hydrochloride involves several steps. The first step is the synthesis of the pyrrolo[1,2-a]pyrazine core, which is achieved through a reaction between an amino acid and an aldehyde. The second step involves the introduction of the bromo and fluoro substituents on the benzyl group, which is achieved through a series of reactions involving halogenation and reduction. The final step involves the formation of the hydrochloride salt of the compound.

Scientific Research Applications

2-(3-bromo-4-fluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine hydrochloride has been extensively studied for its potential therapeutic applications. 2-(3-bromo-4-fluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine hydrochloride inhibitors have been shown to have anti-inflammatory effects, and have been investigated as potential treatments for diseases such as rheumatoid arthritis and asthma. In addition, 2-(3-bromo-4-fluorobenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine hydrochloride inhibitors have been shown to have anti-tumor effects, and are being investigated as potential cancer therapies.